Cas no 71063-81-5 (2,5,7-Trioxa-8-azadec-8-ene-10-nitrile, 6-oxo-9-phenyl-)

2,5,7-Trioxa-8-azadec-8-ene-10-nitrile, 6-oxo-9-phenyl- Properties

Names and Identifiers

• 2,5,7-Trioxa-8-azadec-8-ene-10-nitrile, 6-oxo-9-phenyl-
• [[cyano(phenyl)methylidene]amino] 2-methoxyethyl carbonate
• 71063-81-5
• 6-Oxo-9-phenyl-2,5,7-trioxa-8-azadec-8-ene-10-nitrile
• DTXSID40825557

• InChIKey： AYXJYUBEBZUZQG-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12N2O4/c1-16-7-8-17-12(15)18-14-11(9-13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• SMILES： COCCOC(=O)ON=C(C#N)C1=CC=CC=C1

Computed Properties

• Exact Mass: 248.07976
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 248.07970687g/mol
• Heavy Atom Count: 18
• Complexity: 339
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.91